Cas no 140387-52-6 (1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1R,3aS,7aR)-octahydro-1-[(1S)-2-(2-hydroxy-2-methylpropoxy)-1-methylethyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI))

• Product Name: 1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1R,3aS,7aR)-octahydro-1-[(1S)-2-(2-hydroxy-2-methylpropoxy)-1-methylethyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI)
• CAS No: 140387-52-6
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 155444
• PubChem ID: 6438738
• Update Time: 2025-04-19

1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1R,3aS,7aR)-octahydro-1-[(1S)-2-(2-hydroxy-2-methylpropoxy)-1-methylethyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1R,3aS,7aR)-octahydro-1-[(1S)-2-(2-hydroxy-2-methylpropoxy)-1-methylethyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI)
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2S)-1-(2-hydroxy-2-methylpropoxy)propan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1R,3aS,7aR)-octahydro-1-[(1S)-2-(2-hydroxy-2-methylpropoxy)-1-methylethyl]-7a-methy
• (1R,3S,5Z)-5-[(2E)-2-{(1R,3aS,7aR)-1-[(1S)-2-(2-hydroxy-2-methylpropoxy)-1-methylethyl]-7a-methyloctahydro-4H-inden-4-
• 1,25-Dihydroxy-23-oxavitamin D3
• 1,25-Dovd3
• 1,3-Cyclohexanediol, 4-methylene-5-(2-(octahydro-1-(2-(2-hydroxy-2-methylpropoxy)-1-methylethyl)-7a-methyl-4H-inden-4-ylidene)ethylidene)-, (1R-(1alpha(S*),3abeta,4E(1R*,3S*,5Z),7aalpha))-
• 1alpha,25-Dihydroxy-23-oxavitamin D3
• 23-Oxa-1alpha,25-dihydroxyvitamin D3
• ZK 150582
• LMST03020063
• 1alpha,25-Dihydroxy-23-oxavitamin D3/1alpha,25-dihydroxy-23-oxacholecalciferol
• (5Z,7E)-(1S,3R)-23-oxa-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
• CHEMBL54598
• 1alpha,25-dihydroxy-23-oxavitamin D3 / 1alpha,25-dihydroxy-23-oxacholecalciferol
• 140387-52-6

• Inchi： 1S/C26H42O4/c1-17(15-30-16-25(3,4)29)22-10-11-23-19(7-6-12-26(22,23)5)8-9-20-13-21(27)14-24(28)18(20)2/h8-9,17,21-24,27-29H,2,6-7,10-16H2,1,3-5H3/b19-8+,20-9-/t17-,21-,22-,23+,24+,26-/m1/s1
• InChI Key： BLWGJQZULCEFMA-ZPURXJTESA-N
• SMILES： O(CC(C)(C)O)C[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 418.30830982g/mol
• Monoisotopic Mass: 418.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 69.9Ų